Cas no 554404-09-0 (3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea)

• Product Name: 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea
• CAS No: 554404-09-0
• MF: C₁₁H₁₆N₄O₃S₂
• MW: 316.399739265442
• CID: 3105525
• PubChem ID: 2384543
• Update Time: 2025-06-13

3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N-[4-(morpholin-4-ylsulfonyl)phenyl]hydrazinecarbothioamide
• 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea
• SMR000368448
• G35215
• 1-amino-3-(4-morpholin-4-ylsulfonylphenyl)thiourea
• HMS1762I02
• SR-01000039509-1
• AKOS000122933
• Z56886540
• N-(4-(4-Morpholinylsulfonyl)phenyl)hydrazinecarbothioamide
• DTXSID901194097
• HMS2752E16
• 554404-09-0
• EXA40409
• MLS000775354
• N-[4-(4-Morpholinylsulfonyl)phenyl]hydrazinecarbothioamide
• EN300-04451
• CHEMBL1497303
• SR-01000039509

• Inchi： 1S/C11H16N4O3S2/c12-14-11(19)13-9-1-3-10(4-2-9)20(16,17)15-5-7-18-8-6-15/h1-4H,5-8,12H2,(H2,13,14,19)
• InChI Key： PDDBWJBHBCGFBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NN)=S)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 316.06638273Da
• Monoisotopic Mass: 316.06638273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 137Ų

Additional information on 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea

Research Brief on 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea (CAS: 554404-09-0): Recent Advances and Applications

3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea (CAS: 554404-09-0) is a chemically synthesized thiourea derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a morpholine-4-sulfonyl phenyl group, which imparts unique physicochemical properties, making it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a kinase inhibitor, antimicrobial agent, and modulator of protein-protein interactions, highlighting its versatility in addressing unmet medical needs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea on cyclin-dependent kinases (CDKs), a family of enzymes critical for cell cycle regulation. The compound demonstrated potent inhibitory activity against CDK2 and CDK9, with IC50 values in the low micromolar range. Molecular docking studies revealed that the morpholine-sulfonyl moiety plays a crucial role in binding to the ATP-binding pocket of these kinases, suggesting its potential as a lead compound for anticancer drug development.

Another notable application of this compound lies in its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. This finding opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

Beyond its direct therapeutic applications, 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea has also been explored as a chemical probe in proteomics research. Its thiourea moiety serves as an effective warhead for covalent modification of cysteine residues in target proteins, enabling the identification and characterization of novel drug targets. A 2023 Nature Chemical Biology paper detailed its use in activity-based protein profiling (ABPP), where it successfully labeled several previously unannotated kinases in cancer cell lysates.

The synthetic accessibility of 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea has further contributed to its popularity in medicinal chemistry campaigns. Recent advances in flow chemistry have enabled the scalable production of this compound with improved purity and yield, as demonstrated in a 2023 Organic Process Research & Development publication. These process improvements are critical for facilitating structure-activity relationship (SAR) studies and accelerating the drug discovery pipeline.

Looking forward, researchers are particularly excited about the potential of 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea in targeted protein degradation strategies. Preliminary data presented at the 2023 American Chemical Society National Meeting showed that when incorporated into proteolysis-targeting chimeras (PROTACs), this scaffold effectively recruited E3 ubiquitin ligases, leading to the degradation of target oncoproteins. This application could revolutionize cancer therapy by addressing the limitations of traditional small-molecule inhibitors.

In conclusion, 3-amino-1-[4-(morpholine-4-sulfonyl)phenyl]thiourea (CAS: 554404-09-0) represents a versatile chemical scaffold with multiple applications in drug discovery and chemical biology. Its unique structural features, combined with demonstrated biological activities across various target classes, position it as a valuable tool for addressing complex therapeutic challenges. As research continues to uncover new mechanisms and applications for this compound, it is likely to remain a focus of innovation in the coming years.